Cas no 71432-55-8 (2-Tert-butyl-1,3-diisopropylisourea)

• Product Name: 2-Tert-butyl-1,3-diisopropylisourea
• CAS No: 71432-55-8
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• MDL: MFCD06657672
• CID: 548258
• PubChem ID: 11041782
• Update Time: 2025-06-09

2-Tert-butyl-1,3-diisopropylisourea Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N,N'-diisopropylcarbamimidate
• O-tert-Butyl-N,N'-diisopropylisourea
• 2-TERT-BUTYL-1,3-DI ISOPROPYL ISOUREA
• 2-tert-Butyl-1,3-diisopropyl-isourea
• Carbamimidic acid,N,N'-bis(1-methylethyl)-, 1,1-dimethylethyl ester
• tert-butyl N,N'-bis(1-methylethyl)imidocarbamate
• tert-butyl N,N'-di(propan-2-yl)carbamimidate
• 2-Tert-Butyl-1,3-Diisopropylisourea
• O-(tert-Butyl)-N,N'-diisopropylisourea
• C11H24N2O
• (E)-tert-butyl N,N'-diisopropylcarbamimidate
• Carbamimidic acid, N,N'-bis(1-methylethyl)-, 1,1-dimethylethyl ester
• FESDUDPSRMWIDL-UHFFFAOYSA-N
• o-t-butyl-n,n'-diisopropylisourea
• 2-t-butyl-1,3-diisopropylisourea
• N,N'-diisopropyl-O-t-b
• MFCD06657672
• SCHEMBL94143
• tert-butyl N,N'-diisopropylimidocarbamate
• N,N'-di-iso-propyl-O-tert-Butyl-iso-urea
• EN300-191997
• AKOS005145554
• A866444
• DTXSID70453004
• (E)-N,N'-DIISOPROPYLTERT-BUTOXYMETHANIMIDAMIDE
• 2-Methyl-2-propanyl N,N'-diisopropylcarbamimidate
• 71432-55-8
• GS-3689
• CS-W004734
• AKOS015841729
• O-tert-butyl N,N'-diisopropylimidocarbamate
• (Z)-tert-butyl N,N'-diisopropylcarbamimidate
• AMY38202
• N,N'-bis(propan-2-yl)(tert-butoxy)methanimidamide
• SY023089
• AKOS025310506
• O-t-butyl-N,N'-diisopropylpseudourea
• N,N'-diisopropyl-O-tert-butylisourea
• N,N'-diisopropyl-O-t-butylisourea
• B4178
• O-(tert-Butyl)-N,N inverted exclamation mark -diisopropylisourea
• tert-ButylN,N'-diisopropylcarbamimidate
• FT-0747274
• N,N'-Bis(1-methylethyl)carbamimidic Acid 1,1-Dimethylethyl Ester; 2-tert-Butyl-1,3-diisopropylpseudourea; N,N'-Diisopropyl-O-tert-butylisourea; O-tert-Butyl-N,N'-diisopropylisourea; tert-Butyl N,N'-dipropan-2-ylcarbamimidate
• t-butyl N,N'-diisopropylcarbamimidate
• STL557470
• tert-butyl N,N'-dipropan-2-ylcarbamimidate
• tert-Butyl (E)-N,N'-diisopropylcarbamimidate
• BBL103660
• DB-074431
• 2-Tert-butyl-1,3-diisopropylisourea

• MDL： MFCD06657672
• Inchi： 1S/C11H24N2O/c1-8(2)12-10(13-9(3)4)14-11(5,6)7/h8-9H,1-7H3,(H,12,13)
• InChI Key： FESDUDPSRMWIDL-UHFFFAOYSA-N
• SMILES： O(/C(=N/C(C)C)/NC(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 200.18900
• Monoisotopic Mass: 200.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6
• XLogP3: 2.6

Experimental Properties

• Density: 0.8350
• Boiling Point: 61°C/10mmHg(lit.)
• Refractive Index: 1.4240-1.4280
• PSA: 33.62000
• LogP: 2.95480

2-Tert-butyl-1,3-diisopropylisourea Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids Isoureas
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Tert-butyl-1,3-diisopropylisourea

Comprehensive Overview of 2-Tert-butyl-1,3-diisopropylisourea (CAS No. 71432-55-8): Properties, Applications, and Industry Insights

2-Tert-butyl-1,3-diisopropylisourea (CAS No. 71432-55-8) is a specialized organic compound widely recognized for its unique structural features and versatile applications in chemical synthesis. As a derivative of isourea, this compound exhibits distinct reactivity patterns, making it valuable in pharmaceutical intermediates, agrochemical formulations, and advanced material science. The presence of both tert-butyl and diisopropyl groups enhances its steric hindrance, influencing its selectivity in reactions such as nucleophilic substitutions and catalyst systems.

In recent years, the demand for high-purity isourea derivatives has surged due to their role in green chemistry initiatives. Researchers are increasingly exploring 2-Tert-butyl-1,3-diisopropylisourea as a ligand precursor in transition metal catalysis, aligning with the global shift toward sustainable industrial processes. Its stability under mild conditions also makes it a candidate for flow chemistry applications—a trending topic in AI-driven drug discovery platforms and automated synthesis workflows.

The compound’s molecular structure (C11H24N2O) has been extensively studied via NMR spectroscopy and mass spectrometry, with data frequently cited in patents related to peptide coupling agents and polymer stabilizers. Industry forums often highlight its compatibility with low-temperature reactions, addressing common user queries like "How to optimize yields in sterically hindered systems?" or "Best practices for handling air-sensitive urea analogs."

From an SEO perspective, terms such as "buy 2-Tert-butyl-1,3-diisopropylisourea," "CAS 71432-55-8 suppliers," and "isourea derivatives solubility" rank highly in search engines. These reflect market needs for reliable sourcing and technical data—key concerns for synthetic chemists and procurement specialists. Notably, the compound’s thermal decomposition profile is another hot topic, particularly in high-performance material research for electronics encapsulation.

Regulatory compliance remains a critical focus area. While 2-Tert-butyl-1,3-diisopropylisourea is not classified as hazardous under major chemical inventories, proper storage guidelines (e.g., inert atmospheres, moisture control) are frequently discussed in safety datasheets. This aligns with industry-wide emphasis on ESG (Environmental, Social, and Governance) standards, where users seek "degradation pathways of N-substituted ureas" or "eco-friendly alternatives to traditional reagents."

Emerging applications include its use in bioorthogonal chemistry—a field gaining traction in cancer therapeutics—due to its selective reactivity with biomolecules. Recent publications also explore its potential in ionic liquid formulations, answering niche queries like "Can isourea derivatives enhance electrolyte stability?" Such innovations position CAS 71432-55-8 as a compound of interdisciplinary interest.

In summary, 2-Tert-butyl-1,3-diisopropylisourea bridges fundamental research and industrial innovation. Its adaptability to green synthesis protocols and relevance in cutting-edge technologies ensure sustained academic and commercial attention. For laboratories prioritizing reaction efficiency and scalability, this compound offers a compelling balance of performance and practicality.